Cas no 1261885-74-8 (1-(Difluoromethyl)naphthalene-3-carboxylic acid)

• Product Name: 1-(Difluoromethyl)naphthalene-3-carboxylic acid
• CAS No: 1261885-74-8
• MF: C₁₂H₈F₂O₂
• MW: 222.187530517578
• CID: 4797781
• Update Time: 2025-06-14

1-(Difluoromethyl)naphthalene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)naphthalene-3-carboxylic acid

• Inchi： 1S/C12H8F2O2/c13-11(14)10-6-8(12(15)16)5-7-3-1-2-4-9(7)10/h1-6,11H,(H,15,16)
• InChI Key： KQWKFHLHLDBROM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C2C=CC=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 1-(Difluoromethyl)naphthalene-3-carboxylic acid

Recent Advances in the Application of 1-(Difluoromethyl)naphthalene-3-carboxylic acid (CAS: 1261885-74-8) in Chemical Biology and Pharmaceutical Research

1-(Difluoromethyl)naphthalene-3-carboxylic acid (CAS: 1261885-74-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This naphthalene derivative, characterized by a difluoromethyl group at the 1-position and a carboxylic acid moiety at the 3-position, exhibits distinct physicochemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its role as a building block in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

A key area of investigation has been the compound's utility in the design of small-molecule inhibitors targeting inflammatory pathways. Researchers have leveraged the electron-withdrawing nature of the difluoromethyl group to enhance binding affinity to specific protein targets, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Computational docking studies suggest that the planar naphthalene core facilitates π-π stacking interactions with aromatic residues in enzyme active sites, while the carboxylic acid group participates in critical hydrogen bonding networks. These structural insights have informed the development of dual COX-2/5-LOX inhibitors with improved selectivity profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Recent synthetic methodologies have focused on optimizing routes to 1-(difluoromethyl)naphthalene-3-carboxylic acid and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry reported an efficient three-step synthesis starting from commercially available 3-bromonaphthalene-1-carbaldehyde, featuring a copper-mediated difluoromethylation as the key transformation. This approach achieved an overall yield of 58% with excellent purity (>99%), addressing previous challenges in scaling up production. The availability of reliable synthetic protocols has accelerated structure-activity relationship (SAR) studies, enabling systematic exploration of modifications to both the naphthalene core and the carboxylic acid functionality.

In the realm of anticancer drug discovery, 1-(difluoromethyl)naphthalene-3-carboxylic acid has shown promise as a scaffold for developing histone deacetylase (HDAC) inhibitors. A series of hydroxamic acid derivatives incorporating this core structure demonstrated potent inhibition of HDAC6 (IC50 values in the low nanomolar range) with remarkable selectivity over other HDAC isoforms. X-ray crystallographic analysis of inhibitor-HDAC6 complexes revealed that the difluoromethyl group occupies a unique hydrophobic pocket near the enzyme's active site, contributing to both binding affinity and metabolic stability. These findings were published in a recent issue of ACS Chemical Biology and have sparked interest in developing isoform-selective HDAC modulators for hematological malignancies.

The compound's potential extends beyond traditional small-molecule therapeutics. Recent work in chemical biology has explored its use as a versatile linker for protein conjugation and bioconjugation strategies. The carboxylic acid moiety allows for straightforward coupling to amine-containing biomolecules, while the difluoromethyl group serves as a 19F NMR handle for tracking molecular interactions. A 2024 Nature Chemical Biology paper detailed the application of 1-(difluoromethyl)naphthalene-3-carboxylic acid derivatives in constructing activity-based probes for monitoring protease activity in complex biological systems, demonstrating the molecule's utility in chemical proteomics.

Ongoing research continues to uncover new applications for this versatile compound. Current investigations include its incorporation into metal-organic frameworks (MOFs) for drug delivery applications, exploration as a fluorinated building block for PET tracer development, and evaluation as a modulator of protein-protein interactions. The unique combination of aromaticity, fluorine substitution, and carboxylic acid functionality in 1-(difluoromethyl)naphthalene-3-carboxylic acid positions it as a valuable tool in modern medicinal chemistry and chemical biology research, with potential implications across multiple therapeutic areas.